(3Z)-3-{6-oxo-2-[4-(pentyloxy)phenyl][1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene}-1-(prop-2-en-1-yl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C26H24N4O3S
• Molecular Weight: 472.6 g/mol
• IUPAC Name: (5Z)-5-(2-oxo-1-prop-2-enylindol-3-ylidene)-2-(4-pentoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C26H24N4O3S/c1-3-5-8-16-33-18-13-11-17(12-14-18)23-27-26-30(28-23)25(32)22(34-26)21-19-9-6-7-10-20(19)29(15-4-2)24(21)31/h4,6-7,9-14H,2-3,5,8,15-16H2,1H3/b22-21-
• InChI Key: MHOJKCMSZQWXOZ-DQRAZIAOSA-N
• Isomeric SMILES: CCCCCOC1=CC=C(C=C1)C2=NN3C(=O)/C(=C/4\C5=CC=CC=C5N(C4=O)CC=C)/SC3=N2
• Canonical SMILES: CCCCCOC1=CC=C(C=C1)C2=NN3C(=O)C(=C4C5=CC=CC=C5N(C4=O)CC=C)SC3=N2

Description

3-[(5Z)-6-OXO-2-[4-(PENTYLOXY)PHENYL]-5H,6H-[1,2,4]TRIAZOLO[3,2-B][1,3]THIAZOL-5-YLIDENE]-1-(PROP-2-EN-1-YL)-2,3-DIHYDRO-1H-INDOL-2-ONE is a complex organic compound that belongs to the class of triazolothiazoles

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves multi-step organic reactions. The starting materials are often commercially available or can be synthesized through known procedures. The key steps may include:

• Formation of the triazolothiazole core through cyclization reactions.
• Introduction of the phenyl and indole moieties via substitution reactions.
• Functionalization of the compound with the pentyl and propenyl groups.

Industrial Production Methods

Industrial production of such complex compounds may involve optimization of the synthetic route to improve yield and reduce costs. This often includes:

• Use of high-throughput screening to identify the most efficient catalysts and reaction conditions.
• Scale-up of the reaction from laboratory to industrial scale, ensuring safety and environmental compliance.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.

Substitution: Substitution reactions can replace certain groups with others to modify the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Such as potassium permanganate or chromium trioxide.

Reducing agents: Such as lithium aluminum hydride or sodium borohydride.

Substitution reagents: Such as halogens or organometallic compounds.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology

In biology, the compound may exhibit various biological activities, such as antimicrobial, antiviral, or anticancer properties. Researchers study these activities to develop new therapeutic agents.

Medicine

In medicine, the compound’s potential therapeutic effects are investigated for the treatment of various diseases. Its ability to interact with specific biological targets makes it a candidate for drug development.

Industry

In industry, the compound may be used in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate biological pathways, leading to the desired therapeutic effects. The exact mechanism depends on the compound’s structure and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other triazolothiazoles and indole derivatives. These compounds share structural similarities and may exhibit comparable biological activities.

Uniqueness

What sets this compound apart is its specific combination of functional groups and structural features. This unique arrangement can result in distinct chemical and biological properties, making it a valuable compound for research and development.

Conclusion

3-[(5Z)-6-OXO-2-[4-(PENTYLOXY)PHENYL]-5H,6H-[1,2,4]TRIAZOLO[3,2-B][1,3]THIAZOL-5-YLIDENE]-1-(PROP-2-EN-1-YL)-2,3-DIHYDRO-1H-INDOL-2-ONE is a complex and versatile compound with potential applications in various fields